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Compound of Interest

Compound Name: trans-Chalcone oxide-d10

Cat. No.: B15144328 Get Quote

In-depth Technical Guide: trans-Chalcone Oxide
An Examination of its Chemical Structure, Properties, and Synthetic Methodologies

For Researchers, Scientists, and Drug Development Professionals

Abstract
trans-Chalcone oxide, a derivative of chalcone, is a molecule of significant interest in medicinal

chemistry and materials science. While specific data for trans-Chalcone oxide-d10 is not

publicly available, this guide provides a comprehensive overview of the non-deuterated parent

compound, trans-Chalcone oxide. This document details its chemical structure,

physicochemical properties, and established synthetic protocols. The information presented is

intended to serve as a foundational resource for researchers engaged in the study and

application of this class of compounds.

Chemical Structure and Properties
trans-Chalcone oxide is characterized by a three-membered epoxide ring incorporated into the

α,β-unsaturated ketone backbone of chalcone. This structural feature is crucial for its chemical

reactivity and biological activity.

Table 1: Physicochemical Properties of trans-Chalcone Oxide
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Property Value Source

Molecular Formula C₁₅H₁₂O₂

Molecular Weight 224.26 g/mol [1]

Appearance Yellowish crystals [2]

Melting Point 77-83 °C [1]

Boiling Point 374.1 °C at 760 mmHg [1]

Density 1.209 g/cm³ [1]
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Synthesis and Experimental Protocols
The primary synthetic route to trans-chalcones is the Claisen-Schmidt condensation of an

appropriate benzaldehyde with an acetophenone.[3] The subsequent epoxidation of the α,β-

double bond of trans-chalcone yields trans-chalcone oxide.

Synthesis of trans-Chalcone
Protocol: The Claisen-Schmidt condensation is a widely used method for synthesizing

chalcones.[3]

Reaction: An equimolar amount of a substituted benzaldehyde and a substituted

acetophenone are reacted in the presence of a base, typically sodium hydroxide or

potassium hydroxide, in an alcoholic solvent like ethanol.

Procedure:

Dissolve the acetophenone in ethanol.

Add an aqueous solution of sodium hydroxide to the mixture.
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Slowly add the benzaldehyde to the reaction mixture while stirring.

Continue stirring at room temperature until the reaction is complete (monitored by TLC).

Pour the reaction mixture into cold water and acidify to precipitate the chalcone.

Filter, wash the solid with water, and recrystallize from a suitable solvent (e.g., ethanol) to

obtain the pure trans-chalcone.

Epoxidation of trans-Chalcone
Protocol: The epoxidation of the double bond in trans-chalcone can be achieved using various

epoxidizing agents, such as hydrogen peroxide in the presence of a base.

Reaction: trans-Chalcone is treated with hydrogen peroxide in an alkaline medium.

Procedure:

Dissolve the trans-chalcone in a suitable solvent like methanol or acetone.

Add an aqueous solution of a base (e.g., sodium hydroxide).

Add hydrogen peroxide (30% solution) dropwise to the mixture while maintaining a

controlled temperature (e.g., using an ice bath).

Stir the reaction mixture until completion (monitored by TLC).

Neutralize the reaction mixture and extract the product with an organic solvent (e.g.,

dichloromethane or ethyl acetate).

Dry the organic layer, evaporate the solvent, and purify the resulting trans-chalcone oxide

by column chromatography or recrystallization.

Logical Relationship of Synthesis
The synthesis of trans-Chalcone oxide is a two-step process starting from commercially

available precursors. The logical flow of this synthesis is depicted in the following diagram.
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Synthetic pathway of trans-Chalcone Oxide.

Potential Applications
trans-Chalcone oxide and its derivatives are being investigated for a variety of applications due

to their biological activities. These include potential uses as anticancer, anti-inflammatory, and

antimicrobial agents.[1] The epoxide moiety is a key pharmacophore that can interact with

biological nucleophiles, leading to its therapeutic effects. The development of deuterated

analogs, such as the hypothetical trans-Chalcone oxide-d10, is a common strategy in drug

development to study metabolic pathways and potentially improve pharmacokinetic profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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